Cas no 149934-16-7 (9-Nitrominocycline)

• Product Name: 9-Nitrominocycline
• CAS No: 149934-16-7
• MF: C₂₃H₂₆N₄O₉
• MW: 502.473946094513
• CID: 2855388
• PubChem ID: 54715411
• Update Time: 2025-10-28

9-Nitrominocycline Chemical and Physical Properties

Names and Identifiers

• (4S,4aS,5aR,12S)-4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxanaphthacene-2-carboxamide
• [4S-(4α,4aα,5aα,12aα)]-4,7-Bis(diMethylaMino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-2-naphthacenecarboxaMide
• 9-NITRO MINOCYCLINE
• GEGDTZYTPKKFGB-IRDJJEOVSA-N
• (4S,4aS,5aR,12aS)-4,7-Bis(diMethylaMino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-2-naphthacenecarboxaMide
• 9-Nitrominocycline; 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-, (4S,4aS,5aR,12aS)- (9CI, ACI); (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9
• 149934-16-7
• (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-9-nitro-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacencarboxamide
• 9-Nitrominocycline
• SCHEMBL1921970
• (4S,4AS,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-9-nitro-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
• SCHEMBL18465613
• CS-0164552
• (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide (Tigecycline Impurity pound(c)

• Inchi： 1S/C23H26N4O9/c1-25(2)11-7-12(27(35)36)17(28)14-9(11)5-8-6-10-16(26(3)4)19(30)15(22(24)33)21(32)23(10,34)20(31)13(8)18(14)29/h7-8,10,16,28-29,32,34H,5-6H2,1-4H3,(H2,24,33)/t8-,10-,16-,23-/m0/s1
• InChI Key： NSEFLFMALMVPQL-IRDJJEOVSA-N
• SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(=CC(=C(C=3C(=C1C2=O)O)O)[N+](=O)[O-])N(C)C)N(C)C)=O)O

Computed Properties

• Exact Mass: 502.17000
• Monoisotopic Mass: 502.16997842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 210Ų

Experimental Properties

• PSA: 210.45000
• LogP: 1.31830

Additional information on 9-Nitrominocycline

Comprehensive Overview of 9-Nitrominocycline (CAS No. 149934-16-7): Properties, Applications, and Research Insights

9-Nitrominocycline (CAS No. 149934-16-7) is a chemically modified tetracycline derivative that has garnered significant attention in biomedical research due to its unique structural and functional properties. This compound belongs to the broader class of nitro-substituted tetracyclines, which are known for their enhanced biological activity compared to their parent molecules. Researchers and pharmaceutical developers are increasingly interested in 9-Nitrominocycline for its potential applications in antimicrobial therapy, neuroprotection, and inflammation modulation.

The molecular structure of 9-Nitrominocycline features a nitro group (-NO₂) at the 9-position of the tetracycline backbone, a modification that significantly alters its chemical reactivity and biological interactions. This structural tweak enhances its ability to penetrate bacterial cell walls and inhibit protein synthesis, making it a promising candidate for addressing antibiotic-resistant infections—a critical global health concern. Recent studies have also explored its role in mitigating oxidative stress, a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of current research trends, 9-Nitrominocycline is often compared to other tetracycline derivatives such as doxycycline and minocycline. Unlike these well-known antibiotics, 9-Nitrominocycline exhibits a broader spectrum of activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Its mechanism of action involves binding to the 30S ribosomal subunit, disrupting tRNA accommodation, and ultimately halting bacterial growth. This makes it a subject of interest for next-generation antibiotic development.

Beyond antimicrobial applications, 9-Nitrominocycline has shown promise in neuroinflammatory disorders. Preclinical studies suggest that it can cross the blood-brain barrier and reduce microglial activation, a hallmark of neuroinflammation. This property has spurred investigations into its potential for treating conditions like multiple sclerosis and traumatic brain injury. Additionally, its antioxidant effects are being studied for their relevance in age-related cognitive decline, aligning with growing public interest in brain health and longevity.

From a synthetic chemistry perspective, the production of 9-Nitrominocycline involves selective nitration of minocycline under controlled conditions. The process requires precise temperature and pH regulation to avoid over-nitration, which could lead to undesired byproducts. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are critical for verifying the purity and structural integrity of the final product. These quality control measures ensure consistency in research and potential clinical applications.

The pharmacokinetic profile of 9-Nitrominocycline is another area of active investigation. Early data indicate improved oral bioavailability compared to traditional tetracyclines, along with a longer half-life—attributes that could translate to reduced dosing frequency in therapeutic settings. However, further clinical trials are needed to fully assess its safety and efficacy in humans. Researchers are particularly keen on understanding its potential side effects, such as gastrointestinal disturbances or photosensitivity, which are common with other tetracycline-class drugs.

In the realm of drug discovery, 9-Nitrominocycline exemplifies how targeted chemical modifications can unlock new therapeutic possibilities. Its development aligns with the broader trend of structure-activity relationship (SAR) optimization, where small changes to a molecule's structure yield significant improvements in function. This approach is increasingly relevant as the pharmaceutical industry seeks to address unmet medical needs, particularly in the face of rising antimicrobial resistance.

Environmental and sustainability considerations also play a role in the discourse around 9-Nitrominocycline. As with many synthetic compounds, researchers are evaluating its biodegradability and potential ecological impact. Green chemistry principles are being applied to streamline its synthesis, reduce waste, and minimize the use of hazardous reagents. These efforts resonate with the scientific community's growing emphasis on sustainable drug development.

For those seeking to purchase or study 9-Nitrominocycline (CAS No. 149934-16-7), it is essential to source the compound from reputable suppliers who provide comprehensive analytical data. Certificates of analysis (CoA) should confirm identity, purity (typically ≥95%), and the absence of contaminants. Proper storage conditions—usually at -20°C in a dry, dark environment—are critical to maintaining stability over time.

In summary, 9-Nitrominocycline represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from combating resistant pathogens to protecting neuronal health, underscore the importance of continued research into novel tetracycline derivatives. As scientific understanding evolves, this compound may well emerge as a cornerstone in the next wave of therapeutic innovations, addressing some of the most pressing challenges in global health.